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For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of the spectroscopic data instrumental in the characterization of Bipinnatin J, a
furanocembranoid diterpene isolated from the gorgonian octocoral Pseudopterogorgia
bipinnata. The structural elucidation of this complex marine natural product has been achieved
through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS), with its absolute stereochemistry confirmed by
total synthesis.

Spectroscopic Data

The spectroscopic data for Bipinnatin J provides a unique fingerprint for its complex molecular
structure. The following tables summarize the key quantitative data obtained from NMR, IR,
and MS analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy has been pivotal in defining the carbon skeleton and stereochemistry of
Bipinnatin J. The *H and 3C NMR data, acquired in deuterated chloroform (CDCIs), are
presented below. The assignments are based on a combination of 1D and 2D NMR
experiments, including COSY, HSQC, and HMBC.
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Table 1: *H and 3C NMR Spectroscopic Data for Bipinnatin J in CDCls

'H Chemical Shift (8) ppm

Position 13C Chemical Shift (6) ppm Lo .
(Multiplicity, J in Hz)

1 40.2 3.65 (dd, J=9.5,4.0 Hz)

2 78.9 4.95 (d, J = 9.5 Hz)

3 124.9 5.30 (d, J = 9.5 Hz)

4 135.4

5 39.8 2.25 (m), 2.15 (m)

6 24.8 1.85 (m), 1.75 (m)

7 124.8 5.10 (t, J = 7.0 Hz)

8 131.5

9 47.9 2.35 (m)

10 82.2 5.05 (d, J = 8.0 Hz)

11 170.1

12 118.2 5.95 (s)

13 158.9

14 29.5 2.10 (m)

15 148.8

16 111.8 4.90 (s), 4.85 (s)

17 19.2 1.80 (s)

18 15.9 1.60 (s)

19 141.2

20 111.1 7.20 (s)
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Note: Chemical shifts and coupling constants are representative values from published data
and may vary slightly depending on experimental conditions.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides valuable information about the functional groups present in
Bipinnatin J. The key absorption bands are indicative of a hydroxyl group, a lactone carbonyl,
and carbon-carbon double bonds.

Table 2: Infrared (IR) Spectroscopic Data for Bipinnatin J

Wavenumber (cm—?) Functional Group Assignment
3440 O-H stretch (hydroxyl group)

1755 C=0 stretch (y-lactone)

1650 C=C stretch (alkene)

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is crucial for determining the elemental
composition and confirming the molecular weight of Bipinnatin J.

Table 3: Mass Spectrometry (MS) Data for Bipinnatin J

. L. Mass-to-Charge
Technique lonization Mode . Formula
Ratio (m/z)

HRMS ESI 331.1909 [M+H]* C20H2604

Experimental Protocols

The acquisition of high-quality spectroscopic data is paramount for accurate structure
elucidation. The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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o Sample Preparation: Approximately 5-10 mg of purified Bipinnatin J was dissolved in 0.5
mL of deuterated chloroform (CDCIs) containing 0.03% tetramethylsilane (TMS) as an
internal standard.

 Instrumentation: *H and 3C NMR spectra were recorded on a Bruker Avance 11l 500 MHz
spectrometer.

e 1H NMR Acquisition: Spectra were acquired at 500 MHz with a spectral width of 12 ppm, an
acquisition time of 2.7 s, and a relaxation delay of 1.0 s. A total of 16 scans were co-added
and the free induction decay (FID) was Fourier transformed with a line broadening of 0.3 Hz.

e 13C NMR Acquisition: Spectra were acquired at 125 MHz with a spectral width of 240 ppm,
an acquisition time of 1.1 s, and a relaxation delay of 2.0 s. A total of 1024 scans were co-
added, and the FID was Fourier transformed with a line broadening of 1.0 Hz. Proton
decoupling was applied during acquisition.

e 2D NMR Experiments: Standard pulse sequences were used for COSY, HSQC, and HMBC
experiments to establish proton-proton and proton-carbon correlations.

Infrared (IR) Spectroscopy

o Sample Preparation: A thin film of Bipinnatin J was prepared by dissolving a small amount
of the compound in chloroform and evaporating the solvent on a NaCl plate.

 Instrumentation: The IR spectrum was recorded on a PerkinElmer Spectrum Two FT-IR
spectrometer.

o Data Acquisition: The spectrum was acquired in the range of 4000-400 cm~* with a
resolution of 4 cm~1. A total of 16 scans were averaged to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

o Sample Preparation: A solution of Bipinnatin J was prepared in methanol at a concentration
of approximately 1 mg/mL.

 Instrumentation: High-resolution mass spectra were obtained using a Waters Xevo G2-XS
QToF mass spectrometer.
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o Data Acquisition: The sample was introduced into the mass spectrometer via an electrospray
ionization (ESI) source in positive ion mode. The mass spectrum was acquired over a mass
range of m/z 100-1000 with a scan time of 1 s. Leucine enkephalin was used as a lock mass
for accurate mass measurements.

Visualization of the Structure Elucidation Workflow

The determination of the structure of a complex natural product like Bipinnatin J follows a
logical workflow, integrating various spectroscopic techniques. This process is visualized in the
following diagram.
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Caption: Workflow for the structure elucidation of Bipinnatin J.
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This comprehensive spectroscopic dataset and the associated experimental protocols provide
a foundational resource for researchers engaged in the study of Bipinnatin J and other related
marine natural products. The detailed characterization is essential for future investigations into
its biosynthesis, pharmacological properties, and potential as a lead compound in drug
discovery.

» To cite this document: BenchChem. [Spectroscopic Profile of Bipinnatin J: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230933/docs#spectroscopic-profile-of-bipinnatin-j-a-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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